Cas no 2228989-76-0 (3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• CAS No: 2228989-76-0
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 5854348
• PubChem ID: 165780731
• Update Time: 2025-06-27

3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• 3-{[4-methoxy-3-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol
• EN300-1969402
• 2228989-76-0

• Inchi： 1S/C13H16F3NO2/c1-19-11-3-2-9(6-10(11)13(14,15)16)7-12(18)4-5-17-8-12/h2-3,6,17-18H,4-5,7-8H2,1H3
• InChI Key： PHCWHRJPXAYDSE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)CC1(CNCC1)O)OC)(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol

Introduction to 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS No. 2228989-76-0)

3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 2228989-76-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple substituents, including a 4-methoxy-3-(trifluoromethyl)phenyl group and a pyrrolidin-3-ol moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in synthetic and biological studies.

The molecular framework of 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol encompasses a pyrrolidine ring substituted at the 3-position with a phenylmethyl group, which itself is further functionalized with a 4-methoxy-3-(trifluoromethyl)phenyl moiety. This structural arrangement imparts distinct electronic and steric properties to the compound, influencing its interactions with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol has been investigated for its potential role in pharmacological applications due to its structural features. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further research in drug discovery.

The synthesis of 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-methoxy-3-(trifluoromethyl)phenyl group into the pyrrolidine core necessitates careful planning to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.

One of the key areas of research involving 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol is its potential as a scaffold for drug development. The compound's structural features allow for modifications that can enhance its pharmacological properties, including solubility, bioavailability, and target specificity. Researchers are exploring various derivatives of this compound to identify more effective therapeutic agents.

The biological activity of 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol has been evaluated through in vitro assays that measure its interaction with specific enzymes and receptors. Preliminary results indicate that this compound may exhibit inhibitory effects on certain targets relevant to neurological disorders, cancer, and inflammation. These findings have prompted further investigation into its potential therapeutic applications.

The role of computational chemistry in studying 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies complement experimental efforts by offering a rapid and cost-effective way to screen potential drug candidates.

In conclusion, 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS No. 2228989-76-0) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique molecular features make it a valuable candidate for further exploration in drug development, particularly in the areas of neurological disorders and anti-inflammatory therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.